Cas no 478039-83-7 (Benzene, 4-(2-bromo-4-nitrophenoxy)-2-fluoro-1-(phenylmethoxy)-)

• Product Name: Benzene, 4-(2-bromo-4-nitrophenoxy)-2-fluoro-1-(phenylmethoxy)-
• CAS No: 478039-83-7
• MF: C₁₉H₁₃BrFNO₄
• MW: 418.213227987289
• CID: 5271070
• Update Time: 2026-03-09

Benzene, 4-(2-bromo-4-nitrophenoxy)-2-fluoro-1-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-(2-bromo-4-nitrophenoxy)-2-fluoro-1-(phenylmethoxy)-

• Inchi： 1S/C19H13BrFNO4/c20-16-10-14(22(23)24)6-8-18(16)26-15-7-9-19(17(21)11-15)25-12-13-4-2-1-3-5-13/h1-11H,12H2
• InChI Key： LFVICMDZKCIQLC-UHFFFAOYSA-N
• SMILES： C1(OCC2=CC=CC=C2)=CC=C(OC2=CC=C([N+]([O-])=O)C=C2Br)C=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromodiphenyl ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers Bromodiphenyl ethers

Additional information on Benzene, 4-(2-bromo-4-nitrophenoxy)-2-fluoro-1-(phenylmethoxy)-

Benzene, 4-(2-bromo-4-nitrophenoxy)-2-fluoro-1-(phenylmethoxy)- (CAS No. 478039-83-7): A Comprehensive Overview in Modern Chemical Research

The compound Benzene, 4-(2-bromo-4-nitrophenoxy)-2-fluoro-1-(phenylmethoxy)- (CAS No. 478039-83-7) represents a fascinating molecule in the realm of synthetic chemistry and pharmaceutical research. Its unique structural features, characterized by a benzene ring substituted with a bromo group, a nitro group, a fluoro group, and two methoxy groups, make it a valuable scaffold for developing novel bioactive molecules. This introduction delves into the compound's chemical properties, potential applications, and recent advancements in its utilization within the pharmaceutical industry.

At the core of understanding this compound lies its molecular architecture. The presence of multiple substituents on the benzene ring imparts distinct electronic and steric properties, which are critical for its reactivity and biological activity. The 2-bromo-4-nitrophenoxy moiety introduces both electron-withdrawing and electron-donating effects, while the 1-(phenylmethoxy) group adds another layer of complexity. Such structural diversity has been leveraged in recent years to explore new chemical space for drug discovery.

In the context of pharmaceutical research, this compound has garnered attention due to its potential as an intermediate in the synthesis of more complex molecules. The nitro group, in particular, can be reduced to an amine, providing a versatile handle for further functionalization. This property is especially valuable in medicinal chemistry, where introducing amine functionalities is common to enhance binding affinity to biological targets.

Recent studies have highlighted the utility of this compound in the development of kinase inhibitors. Kinases are enzymes that play pivotal roles in cell signaling pathways and are often implicated in various diseases, including cancer. By modifying the structure of Benzene, 4-(2-bromo-4-nitrophenoxy)-2-fluoro-1-(phenylmethoxy)-, researchers have been able to fine-tune its interactions with specific kinase domains. For instance, alterations to the fluoro group have been shown to improve metabolic stability and oral bioavailability of resulting drug candidates.

The role of fluorine atoms in pharmaceuticals is well-documented, with their ability to modulate pharmacokinetic properties significantly enhancing drug efficacy. In this compound, the fluoro group at the 2-position contributes to this effect by influencing both lipophilicity and metabolic resistance. Such insights have driven further exploration into fluorinated analogs as potential therapeutic agents.

Another area of interest has been the use of this compound as a building block for more complex heterocyclic systems. Heterocycles are integral components of many biologically active molecules, and their synthesis often requires carefully selected precursors. The structural features of Benzene, 4-(2-bromo-4-nitrophenoxy)-2-fluoro-1-(phenylmethoxy)- make it an excellent candidate for constructing nitrogen-containing heterocycles through various cyclization reactions.

The bromo substituent on the aromatic ring also offers opportunities for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are powerful tools in synthetic organic chemistry for constructing carbon-carbon bonds and have been widely employed in the assembly of complex drug molecules. By leveraging these coupling reactions, chemists can introduce diverse functional groups at specific positions on the benzene ring, tailoring the properties of the resulting compounds.

In conclusion, Benzene, 4-(2-bromo-4-nitrophenoxy)-2-fluoro-1-(phenylmethoxy)- (CAS No. 478039-83-7) stands as a testament to the ingenuity of modern synthetic chemistry. Its multifaceted structure provides a rich platform for exploration in drug discovery and molecular engineering. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a cornerstone in the development of innovative therapeutic agents.